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Compound of Interest

Compound Name: Ebov-IN-10

Cat. No.: B15565048

A Critical Note on Ebov-IN-10: As of the current date, a specific Safety Data Sheet (SDS) for
Ebov-IN-10 is not publicly available. The following information is based on established best
practices for the handling and disposal of novel small molecule inhibitors in a laboratory setting.
All personnel must consult their institution's Environmental Health and Safety (EHS) guidelines
and treat Ebov-IN-10 as a potentially hazardous substance. This guide provides a procedural
framework for its safe operational use and disposal to ensure the safety of laboratory personnel
and compliance with regulatory standards.

l. Personal Protective Equipment (PPE) and
Handling

Before handling Ebov-IN-10, all personnel must be equipped with the appropriate Personal
Protective Equipment (PPE). All handling of the compound, especially in its powdered form,
should be conducted within a certified chemical fume hood to minimize inhalation exposure.

Table 1: Required Personal Protective Equipment
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PPE Category Item Specifications
) ANSI Z87.1 certified, provides
Eye Protection Safety Goggles ]
splash protection.
Nitrile or butyl rubber gloves
Hand Protection Chemical-resistant gloves are recommended. Inspect for
tears or punctures before use.
Body Protection Laboratory Coat Fully buttoned, long-sleeved.
Recommended when handling
Respiratory Dust mask or respirator the powdered form of the

compound.

Il. Step-by-Step Disposal Protocol for Ebov-IN-10

The proper disposal of Ebov-IN-10 is critical for laboratory safety and environmental
responsibility. Adherence to the following protocol is essential. Most novel small molecule
inhibitors should be treated as hazardous waste.[1]

» Waste Identification and Segregation:
o Properly identify and segregate all waste streams containing Ebov-IN-10. This includes:
= Unused or expired pure compound.
» Contaminated labware (e.g., pipette tips, vials, gloves, bench paper).
» Solutions containing Ebov-IN-10 (e.g., stock solutions, experimental media).
o Never mix incompatible chemicals in the same waste container.[2]
e Waste Collection and Container Management:

o Solid Waste: Collect unused or expired solid Ebov-IN-10 and any contaminated
disposable materials in a designated, leak-proof, and clearly labeled hazardous waste
container.[1][3]
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o Liquid Waste: Collect solutions containing Ebov-IN-10 in a separate, designated, and
leak-proof container that is chemically compatible with the solvent used (e.g., DMSO).[1]

[4]

o Sharps Waste: Any sharps (e.g., needles, broken glass) contaminated with Ebov-IN-10
should be disposed of in a designated sharps container.

o Labeling of Waste Containers:

o All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Ebov-IN-10," the solvent if applicable (e.g., "in DMSQ"), the
concentration, and the date of accumulation.[3][5]

o Storage of Chemical Waste:

o Store waste containers in a designated, secure, and well-ventilated area away from
general laboratory traffic, and separate from incompatible materials.[1][2]

o Ensure waste containers are kept closed except when adding waste.[6]
e Arranging for Disposal:

o Follow your institution's specific procedures for requesting a chemical waste pickup
through the Environmental Health and Safety (EHS) department.[1]

o Do not dispose of Ebov-IN-10 down the drain or in the regular trash.[6][7]

lll. Experimental Protocols: Preparation of Ebov-IN-
10 Stock Solution

This protocol outlines the general steps for preparing a stock solution of a powdered small
molecule inhibitor for use in laboratory experiments.

e Materials:
o Ebov-IN-10 powder

o Anhydrous DMSO (or other appropriate solvent)
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o Sterile microcentrifuge tubes
o Vortex mixer

o Calibrated pipettes

e Procedure:

o In a chemical fume hood, weigh the desired amount of Ebov-IN-10 powder and place it in
a sterile microcentrifuge tube.

o Add the calculated volume of solvent (e.g., DMSO) to the tube to achieve the desired
stock concentration (e.g., 10 mM).

o Vortex the tube until the compound is completely dissolved. Gentle heating or sonication
may be used if necessary, but check for compound stability under these conditions.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at the recommended temperature, typically -20°C or -80°C.

IV. Diagrams
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Ebov-IN-10 Disposal Workflow
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Caption: Workflow for the proper disposal of Ebov-IN-10 waste.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b15565048?utm_src=pdf-body-img
https://www.benchchem.com/product/b15565048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

lllustrative Signaling Pathway Inhibition

S oJo] ERVITIS
Glycoprotein (GP)

Host Cell Receptor
(e.g., NPC1)

Ebov-IN-10

/
/
/Inhibition
/

/

Membrane Fusion

Viral Entry

Click to download full resolution via product page

Caption: Inhibition of Ebola virus entry by Ebov-IN-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565048#ebov-in-10-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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